Cas no 24539-28-4 (4-methoxycarbonylcubane-1-carboxylic acid)

• Product Name: 4-methoxycarbonylcubane-1-carboxylic acid
• CAS No: 24539-28-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD08458189
• CID: 240737
• PubChem ID: 369179
• Update Time: 2025-05-23

4-methoxycarbonylcubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1,4-dicarboxylicacid, 1-methyl ester
• 4-methoxycarbonylcubane-1-carboxylic acid
• 4-Methoxycarbonylcubanecarboxylic acid
• 1-Methoxycarbonylcubane-4-carboxylic acid
• BM541
• (1s,2R,3R,4s,5s,6S,7S,8r)-4-(Methoxycarbonyl)cubane-1-carboxylic acid
• SCHEMBL14160521
• (1s,2R,3R,4s,5s,6S,7S,8r)-4-(Methoxycarbonyl)cubane-1-carboxylic acid,Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1,4-dicarboxylic acid,1-methyl ester
• NSC640885
• NSC-640885
• SY066536
• 8-(methoxycarbonyl)cubane-1-carboxylic acid
• 4-(METHOXYCARBONYL)CUBANE-1-CARBOXYLIC ACID
• CS-0049983
• EN300-136711
• 1-carboxy-4-carbomethoxycubane
• ZAA53928
• Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1,4-dicarboxylic acid, 1-methyl ester
• Rel-(1r,2R,3R,4r,5s,6S,7S,8s)-4-(methoxycarbonyl)cubane-1-carboxylic acid
• ARRJEFLYRAVFJA-UHFFFAOYSA-N
• Z1508916115
• CHEMBL2006065
• AS-43542
• MFCD08458189
• 4-(Methoxycarbonyl)-1-cubanecarboxylic acid
• AKOS015960190
• 4-(Methoxycarbonyl)cubanecarboxylic Acid
• SCHEMBL352326
• (1s,2R,3r,8S)-4-(methoxycarbonyl)cubane-1-carboxylic acid
• 24539-28-4
• NCI60_013635
• 4-Methoxycarbonylcubanecarboxylic acid, >=97%
• 4-Methoxycarbonylcubanecarboxylic acid, AldrichCPR
• DTXSID50327274

• MDL： MFCD08458189
• Inchi： 1S/C11H10O4/c1-15-9(14)11-5-2-6(11)4-7(11)3(5)10(2,4)8(12)13/h2-7H,1H3,(H,12,13)
• InChI Key： ARRJEFLYRAVFJA-UHFFFAOYSA-N
• SMILES： O(C)C(C12C3C4C1C1C2C3C14C(=O)O)=O

Computed Properties

• Exact Mass: 206.05800
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.956
• Melting Point: 181 °C
• Flash Point: 141.4℃
• PSA: 63.60000
• LogP: -0.01800

4-methoxycarbonylcubane-1-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on 4-methoxycarbonylcubane-1-carboxylic acid

4-Methoxycarbonylcubane-1-Carboxylic Acid: A Comprehensive Overview

4-Methoxycarbonylcubane-1-carboxylic acid, a compound with the CAS registry number 24539-28-4, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its cubane framework, a rare and highly strained carbon structure, which imparts it with distinctive chemical and physical properties. The presence of the methoxycarbonyl and carboxylic acid groups further enhances its functional versatility, making it a valuable compound for both academic research and industrial applications.

The cubane structure at the core of 4-methoxycarbonylcubane-1-carboxylic acid is a cubic arrangement of eight carbon atoms, forming a highly symmetrical and rigid framework. This structure is not only fascinating from a purely chemical standpoint but also offers unique opportunities for exploring novel chemical reactions and materials. The methoxycarbonyl group (-O-CO-OCH3) attached to the fourth position of the cubane introduces additional functionality, such as esterification potential, while the carboxylic acid group (-COOH) at the first position provides acidity and reactivity for further chemical modifications.

Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for synthesizing cubane derivatives like 4-methoxycarbonylcubane-1-carboxylic acid. Traditionally, cubanes were challenging to synthesize due to their high strain energy and lack of directing groups for nucleophilic or electrophilic attacks. However, modern techniques, including transition metal-catalyzed coupling reactions and oxidative cyclization processes, have significantly streamlined the synthesis of these compounds. These methods not only improve yield but also allow for greater control over the functional groups attached to the cubane framework.

One of the most promising applications of 4-methoxycarbonylcubane-1-carboxylic acid lies in its potential as a building block for advanced materials. The rigid cubane structure can serve as a scaffold for constructing molecular machines, such as rotaxanes or catenanes, which are essential components in nanotechnology and molecular electronics. Additionally, the compound's functional groups make it amenable to post-synthesis modifications, enabling researchers to tailor its properties for specific applications.

In the field of pharmacology, 4-methoxycarbonylcubane-1-carboxylic acid has shown potential as a lead compound for drug discovery. Its unique structure allows for interactions with biological targets that are not easily accessible by conventional small molecules. Recent studies have explored its ability to modulate enzyme activity and disrupt protein-protein interactions, highlighting its potential in developing novel therapeutic agents.

Furthermore, the compound's electronic properties make it an intriguing candidate for optoelectronic materials. The conjugation within the cubane framework can be manipulated through functionalization to tune its optical and electronic characteristics, which could be beneficial in applications such as organic light-emitting diodes (OLEDs) or photovoltaic devices.

Despite its numerous advantages, the synthesis and application of 4-methoxycarbonylcubane-1-carboxylic acid are not without challenges. The high strain energy of the cubane framework often leads to poor solubility and reactivity issues in certain conditions. However, ongoing research is focused on overcoming these limitations through innovative synthetic strategies and structural modifications.

In conclusion, 4-methoxycarbonylcubane-1-carboxylic acid (CAS No: 24539-28-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique cubane structure combined with functional groups offers researchers a powerful tool for exploring new chemical frontiers. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial innovation.